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For Immediate Release

A comprehensive technical guide released today offers researchers, scientists, and drug

development professionals an in-depth understanding of the physical and chemical

characteristics of the active components of Meobal-d3, a combination supplement containing

Methylcobalamin, Alpha-Lipoic Acid, Vitamin D3, Pyridoxine Hydrochloride, and Folic Acid. This

whitepaper provides a detailed analysis of each component, including their quantitative

properties, experimental protocols for their characterization, and their intricate signaling

pathways within the human body.

Meobal-d3 is a multi-component formulation designed to support overall health, with a

particular focus on addressing nutritional deficiencies and supporting nerve health. The

synergistic action of its five key ingredients provides a multi-faceted approach to well-being.

Core Components: A Quantitative Overview
The efficacy of Meobal-d3 lies in the distinct properties of its active pharmaceutical ingredients.

A summary of their key physical and chemical data is presented below for easy reference and

comparison.
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Property
Methylcobal
amin

Alpha-
Lipoic Acid

Cholecalcif
erol
(Vitamin
D3)

Pyridoxine
Hydrochlori
de

Folic Acid

Molecular

Formula

C63H91CoN

13O14P
C8H14O2S2 C27H44O C8H12ClNO3

C19H19N7O

6

Molar Mass
1344.405

g/mol [1]
206.33 g/mol

384.648

g/mol

205.64 g/mol

[2]

441.40 g/mol

[3]

Appearance

Dark red

crystals or

crystalline

powder

Yellow

crystalline

powder

White

columnar

crystals or

crystalline

powder

White or

almost white,

crystalline

powder

Orange-

yellow

needles or

platelets

Melting Point

>190°C

(decomposes

)

60-62 °C 83-86 °C 214-215 °C

~250 °C

(decomposes

)

Solubility

Partially

soluble in

water

Sparingly

soluble in

water

Practically

insoluble in

water; freely

soluble in

ethanol and

methanol

Soluble in

water, slightly

soluble in

alcohol

Insoluble in

both polar

and non-polar

solvents

Elucidating the Mechanisms: Signaling Pathways of
Meobal-d3 Components
The therapeutic effects of Meobal-d3's ingredients are mediated through their interaction with

various cellular signaling pathways. Understanding these pathways is crucial for

comprehending their biological impact.

Methylcobalamin Signaling
Methylcobalamin, a form of Vitamin B12, is essential for the proper functioning of the nervous

system. It exerts its neuroprotective effects through the activation of key signaling cascades
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that promote neuronal survival and regeneration.

Methylcobalamin

Erk1/2 Pathway

Akt Pathway

Neurite Outgrowth

Inhibition of
Neural Apoptosis

Click to download full resolution via product page

Methylcobalamin's role in promoting neurite outgrowth and inhibiting apoptosis.

Alpha-Lipoic Acid Signaling
Alpha-Lipoic Acid (ALA) is a potent antioxidant that plays a crucial role in cellular energy

metabolism and mitigating oxidative stress. It modulates inflammatory responses and improves

insulin sensitivity through its influence on the NF-κB and insulin signaling pathways.
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Alpha-Lipoic Acid's dual role in inflammation and insulin signaling.

Vitamin D3 Signaling
Vitamin D3, or cholecalciferol, is a prohormone that is converted to its active form, calcitriol, in

the body. Calcitriol then binds to the Vitamin D Receptor (VDR), a nuclear receptor that

regulates the expression of numerous genes involved in calcium homeostasis, immune

function, and cell proliferation.
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The genomic signaling pathway of Vitamin D3 via the Vitamin D Receptor.

Pyridoxine (Vitamin B6) Signaling
Pyridoxine, or Vitamin B6, in its active form, pyridoxal 5'-phosphate (PLP), is a critical

coenzyme in a vast array of metabolic reactions. Its influence extends to inflammatory

pathways, including the kynurenine pathway of tryptophan metabolism and sphingosine-1-

phosphate metabolism.
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Pyridoxine's role as a cofactor in key metabolic and inflammatory pathways.

Folic Acid Signaling
Folic acid, a B vitamin, is crucial for one-carbon metabolism, which is essential for DNA

synthesis and repair. Beyond this metabolic role, folic acid can also initiate signaling cascades

by binding to the folate receptor, leading to the activation of pathways like the JAK-STAT

pathway.

Folic Acid Folate Receptor α Janus Kinase (JAK)
activates

STAT3
phosphorylates Gene Transcription

(e.g., cell growth)

Click to download full resolution via product page

Folate receptor-mediated signaling by Folic Acid, activating the JAK-STAT pathway.
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Rigorous Analysis: Experimental Protocols
The characterization of the physical and chemical properties of the active ingredients in

Meobal-d3 relies on a suite of established analytical techniques. These protocols ensure the

quality, purity, and consistency of the components.

Experimental Workflow for Quantitative Analysis:

Sample Preparation

High-Performance Liquid
Chromatography (HPLC)

UV-Vis Spectroscopy

Detection

Mass Spectrometry (MS)

Identification

Data Analysis and
Quantification

Report Generation

Click to download full resolution via product page

A generalized workflow for the quantitative analysis of Meobal-d3 components.

A commonly employed method for the quantitative analysis of these vitamins is High-

Performance Liquid Chromatography (HPLC). For instance, the determination of Pyridoxine

Hydrochloride can be carried out using a reversed-phase HPLC (RP-HPLC) method.

Abridged Protocol for Pyridoxine Hydrochloride Quantification via RP-HPLC:
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Standard and Sample Preparation:

Accurately weigh and dissolve Pyridoxine Hydrochloride standard in a suitable solvent

(e.g., a mixture of potassium dihydrogen phosphate buffer and methanol) to prepare a

stock solution of known concentration.

Prepare a series of working standard solutions by diluting the stock solution.

Prepare the sample solution by dissolving the Meobal-d3 formulation in the same solvent

and filtering to remove excipients.

Chromatographic Conditions:

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of a buffer (e.g., potassium dihydrogen phosphate, pH adjusted)

and an organic modifier (e.g., methanol) in a specific ratio (e.g., 70:30).

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a specific wavelength (e.g., 254 nm for Pyridoxine

Hydrochloride).

Injection Volume: A fixed volume (e.g., 20 µL).

Analysis and Quantification:

Inject the standard solutions to generate a calibration curve by plotting peak area against

concentration.

Inject the sample solution and record the peak area.

Calculate the concentration of Pyridoxine Hydrochloride in the sample by interpolating its

peak area on the calibration curve.

This in-depth technical guide serves as a valuable resource for the scientific community,

providing a foundational understanding of the physicochemical properties and biological
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activities of the components within Meobal-d3. This knowledge is paramount for future

research, formulation development, and clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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